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Compound of Interest

Compound Name: 3-Chloro-3'-methoxystilbene

CAS No.: 164220-45-5

Cat. No.: B1143293

Get Quote

<_ An In-depth Technical Guide to 3-Chloro-3'-methoxystilbene

Aimed at Researchers, Scientists, and Drug Development Professionals

Foreword
The stilbene scaffold represents a cornerstone in medicinal chemistry and materials science,

offering a versatile platform for the development of novel therapeutic agents and functional

materials. Among the myriad of stilbene derivatives, 3-Chloro-3'-methoxystilbene emerges as

a compound of significant interest due to its unique substitution pattern, which imparts distinct

electronic and steric properties. This guide is crafted to provide a comprehensive, in-depth

technical overview of 3-Chloro-3'-methoxystilbene, from its fundamental molecular

characteristics to its synthesis and potential applications. As senior application scientists, our

objective is to bridge the gap between theoretical knowledge and practical application, offering

insights grounded in established scientific principles and experimental validation.
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A thorough understanding of a molecule's foundational properties is paramount for any

research and development endeavor. This section delineates the essential molecular and

physical characteristics of 3-Chloro-3'-methoxystilbene.

Molecular Formula and Structure
The elemental composition and spatial arrangement of atoms define the identity and reactivity

of a chemical compound.

Molecular Formula: C₁₅H₁₃ClO[1]

Systematic Name: 1-chloro-3-[2-(3-methoxyphenyl)ethenyl]benzene[1][2]

CAS Number: 164220-45-5[1][2][3][4]

The structure features a central ethylene bridge connecting a 3-chlorophenyl group and a 3-

methoxyphenyl group. This arrangement allows for the existence of cis (Z) and trans (E)

isomers, with the trans isomer being the more thermodynamically stable and commonly studied

form.

Starting Materials
(3-methoxybenzyl)triphenylphosphonium bromide

3-chlorobenzaldehyde

Ylide Formation
(Base Addition in THF)

Wittig Reaction
(Aldehyde Addition)

Aqueous Workup
& Extraction Column Chromatography Pure (E)-3-Chloro-3'-methoxystilbene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 164220-45-5 CAS MSDS (3-CHLORO-3'-METHOXYSTILBENE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

2. pure-synth.com [pure-synth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1143293/docs?utm_src=pdf-body#3-chloro-3-methoxystilbene-molecular-structure-and-formula
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0385051.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0385051.aspx
https://pure-synth.com/product-detail/3-chloro-3-methoxystilbene-97-0-gc-33378
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0385051.aspx
https://pure-synth.com/product-detail/3-chloro-3-methoxystilbene-97-0-gc-33378
https://labproinc.com/products/3-chloro-3-methoxystilbene-1g-c1593-1g
https://labsolu.ca/shop/chemicals-biochemicals/organic-building-blocks/3-chloro-3-methoxystilbene/
https://www.benchchem.com/product/b1143293/docs?utm_src=pdf-body-img#3-chloro-3-methoxystilbene-molecular-structure-and-formula
https://www.benchchem.com/product/b1143293?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0385051.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0385051.aspx
https://pure-synth.com/product-detail/3-chloro-3-methoxystilbene-97-0-gc-33378
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. labproinc.com [labproinc.com]

4. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [3-Chloro-3'-methoxystilbene molecular structure and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143293/docs#3-chloro-3-methoxystilbene-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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